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Compound of Interest

Compound Name: 4-Methoxybenzylamine

Cat. No.: B045378

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 4-Methoxybenzylamine. It is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices.

Safety and Chemical Properties

4-Methoxybenzylamine is a combustible, corrosive liquid that can cause severe skin burns
and eye damage.[1][2] It is harmful if swallowed and may cause irritation to the respiratory
tract.[2][3][4] The toxicological properties of this substance have not been fully investigated.[3]

Table 1: Key Safety and Physical Properties of 4-Methoxybenzylamine
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Property Value Source(s)
Chemical Formula C8H11NO [51[6]
Molecular Weight 137.18 g/mol [5]1[6]
Clear, colorless to light yellow
Appearance o [31[71[8]
liquid
Boiling Point 236-237 °C [4161[7]
Melting Point -10 °C [4117]
Density 1.05 g/mL at 25 °C [41[6]
Flash Point > 110 °C (> 230 °F) [1][4]
Solubility Very soluble in water [31[9]
Signal Word Danger [1114]
Causes severe skin burns and
Hazard Statements eye damage (H314), Harmful if ~ [1][2]
swallowed (H302)
Store in a cool, dry, well-
ventilated area in a tightly
Storage closed container, away from [1][3][10]

incompatible substances. May

be stored under an inert gas.

Strong oxidizing agents, acids,

Incompatible Materials acid anhydrides, acid [11[3]

chlorides, chloroformates

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory when handling 4-Methoxybenzylamine to
minimize exposure and ensure personal safety.

Table 2: Recommended Personal Protective Equipment for Handling 4-Methoxybenzylamine
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PPE Category Item

Specifications and
) Source(s)
Recommendations

Eye and Face Safety Goggles or

Protection Face Shield

Wear appropriate
protective eyeglasses
or chemical safety
goggles as described
by OSHA's eye and
face protection 1]
regulations in 29 CFR
1910.133 or European
Standard EN166. A
face shield may be
necessary for splash

hazards.

) Chemical-Resistant
Hand Protection
Gloves

Wear appropriate
protective gloves.
While specific
breakthrough times for
4-
Methoxybenzylamine
are not readily
available, nitrile
gloves are commonly [11]
used for incidental
splash protection. For
prolonged or direct
contact, it is crucial to
consult the glove
manufacturer's
specific chemical

resistance data.

A lab coat should be

worn to protect skin

Body Protection Laboratory Coat ) [11]
and clothing from
accidental spills.
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NIOSH/MSHA

Respiratory Protection ]
Approved Respirator

Use in a well-
ventilated area,
preferably a chemical
fume hood. If
exposure limits are
exceeded or if
irritation or other
symptoms are ]
experienced, use a
NIOSH/MSHA or
European Standard
EN 149 approved
respirator. Follow
OSHA respirator
regulations in 29 CFR
1910.134.

Footwear Closed-Toe Shoes

Must be worn at all
times in the laboratory  [11]

to protect from spills.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is paramount to ensure safety when handling 4-

Methoxybenzylamine.

1. Preparation:

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 4-Methoxybenzylamine.[11]

e Ensure Emergency Equipment is Accessible: Confirm that a properly functioning eyewash

station and safety shower are readily accessible.[1]

o Work in a Ventilated Area: All handling of 4-Methoxybenzylamine should be conducted in a

well-ventilated area, preferably within a certified chemical fume hood.[1][3]
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Assemble Materials: Gather all necessary equipment, including primary and secondary
containers, measuring devices, and waste containers, before starting the procedure.

Don PPE: Put on the appropriate personal protective equipment as outlined in Table 2.[11]
. Handling:

Avoid Direct Contact: Prevent contact with eyes, skin, and clothing.[3]

Prevent Inhalation: Do not breathe mist, vapors, or spray.[1]

Controlled Dispensing: When transferring or dispensing the liquid, do so carefully to avoid
splashing. Use a secondary container to catch any potential spills.

Keep Containers Closed: Keep the container tightly closed when not in use.[3]
. Post-Handling:

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.[3]

Clean Work Area: Clean and decontaminate the work area to remove any residual chemical.

Properly Remove PPE: Remove PPE carefully to avoid contaminating yourself. Wash
reusable PPE before reuse and dispose of single-use items as hazardous waste.[4]

Disposal Plan

Proper disposal of 4-Methoxybenzylamine and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste ldentification and Segregation:

« Identify all waste streams containing 4-Methoxybenzylamine, including unused product,
contaminated PPE, and cleaning materials.[12]

¢ Segregate 4-Methoxybenzylamine waste from other laboratory waste. Do not mix with
incompatible materials.[12]
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. Containerization and Labeling:

Collect all 4-Methoxybenzylamine waste in a suitable, tightly closed, and properly labeled
container.[1][12]

The label should clearly identify the contents as "Hazardous Waste: 4-
Methoxybenzylamine" and include appropriate hazard warnings (e.g., "Corrosive").

. Storage of Waste:

Store waste containers in a designated, cool, dry, and well-ventilated hazardous waste
accumulation area, away from incompatible substances.[12]

. Spill Management:
In case of a spill, ensure adequate ventilation and wear appropriate PPE.[10]
Absorb the spill with an inert material such as sand, silica gel, or a universal binder.[1]
Collect the absorbed material into a suitable container for disposal.[1]
Do not let the product enter drains.[10]
. Final Disposal:

Dispose of all waste in accordance with federal, state, and local hazardous waste
regulations.[1][8][12] Chemical waste generators are responsible for the proper classification
and disposal of hazardous waste.[1]

Workflow for Safe Handling of 4-
Methoxybenzylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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